Cas no 18414-17-0 (2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)-)
2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)-, is a fluorinated derivative of maleic acid dimethyl ester, characterized by its cis (Z) configuration. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its reactive double bond and fluorine substituent, which enhance its utility in selective transformations. The presence of the fluorine atom introduces electronic effects that can influence reactivity and stability, making it valuable for fine chemical applications. Its ester groups provide solubility in organic solvents, facilitating handling in synthetic processes. The (Z)-configuration ensures specific steric and electronic properties, which may be critical for stereoselective reactions. This compound is typically handled under controlled conditions due to its potential reactivity.
18414-17-0 structure
Product Name:2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)-
CAS No:18414-17-0
MF:C6H7FO4
MW:162.115785837173
CID:96126
PubChem ID:5271576
Update Time:2025-06-06
2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)-
- dimethyl 2-fluorobut-2-enedioate
- dimethyl erythro-3-fluoromaloate
- EN300-726448
- 18414-17-0
- Dimethyl 2-fluorofumarate
- CHEMBL3247956
- 1,4-DIMETHYL (2Z)-2-FLUOROBUT-2-ENEDIOATE
- starbld0042006
- 2-Butenedioic acid, 2-fluoro-, dimethyl ester, (2Z)-
- dimethyl (Z)-2-fluorobut-2-enedioate
-
- Inchi: 1S/C6H7FO4/c1-10-5(8)3-4(7)6(9)11-2/h3H,1-2H3/b4-3-
- InChI Key: ZZQHBYBCVBOUSV-ARJAWSKDSA-N
- SMILES: F/C(/C(=O)OC)=C\C(=O)OC
Computed Properties
- Exact Mass: 162.03283686g/mol
- Monoisotopic Mass: 162.03283686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.6Ų
2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726448-0.05g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 0.05g |
$174.0 | 2023-05-30 | |
| Enamine | EN300-726448-0.1g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 0.1g |
$257.0 | 2023-05-30 | |
| Enamine | EN300-726448-0.25g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 0.25g |
$367.0 | 2023-05-30 | |
| Enamine | EN300-726448-0.5g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 0.5g |
$579.0 | 2023-05-30 | |
| Enamine | EN300-726448-1.0g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 1g |
$743.0 | 2023-05-30 | |
| Enamine | EN300-726448-2.5g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 2.5g |
$1454.0 | 2023-05-30 | |
| Enamine | EN300-726448-5.0g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 5g |
$2152.0 | 2023-05-30 | |
| Enamine | EN300-726448-10.0g |
1,4-dimethyl (2Z)-2-fluorobut-2-enedioate |
18414-17-0 | 95% | 10g |
$3191.0 | 2023-05-30 | |
| Aaron | AR007T6Z-50mg |
2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)- |
18414-17-0 | 95% | 50mg |
$265.00 | 2025-01-23 | |
| Aaron | AR007T6Z-100mg |
2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)- |
18414-17-0 | 95% | 100mg |
$379.00 | 2025-01-23 |
2-Butenedioic acid, 2-fluoro-, dimethyl ester, (Z)- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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